Cas no 2229652-59-7 (3-(3-hydroxy-4-methylphenyl)prop-2-enal)

• Product Name: 3-(3-hydroxy-4-methylphenyl)prop-2-enal
• CAS No: 2229652-59-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5838403
• PubChem ID: 23527373
• Update Time: 2025-06-13

3-(3-hydroxy-4-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-4-methylphenyl)prop-2-enal
• 2229652-59-7
• EN300-1800727
• SCHEMBL14087957

• Inchi： 1S/C10H10O2/c1-8-4-5-9(3-2-6-11)7-10(8)12/h2-7,12H,1H3/b3-2+
• InChI Key： VIXJHQLFGIJLHZ-NSCUHMNNSA-N
• SMILES： OC1C=C(/C=C/C=O)C=CC=1C

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(3-hydroxy-4-methylphenyl)prop-2-enal

Recent Advances in the Study of 3-(3-hydroxy-4-methylphenyl)prop-2-enal (CAS: 2229652-59-7): A Comprehensive Research Brief

3-(3-hydroxy-4-methylphenyl)prop-2-enal, with the CAS number 2229652-59-7, is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and aldehyde functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, shedding light on its role in drug development and disease treatment.

The synthesis of 3-(3-hydroxy-4-methylphenyl)prop-2-enal has been optimized in recent years, with researchers focusing on green chemistry approaches to enhance yield and reduce environmental impact. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method using palladium nanoparticles, which improved the efficiency of the synthesis process. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, 3-(3-hydroxy-4-methylphenyl)prop-2-enal has demonstrated notable anti-inflammatory and antioxidant properties. A 2024 study in Biochemical Pharmacology revealed that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammation. Additionally, its antioxidant capacity was found to be comparable to that of well-known antioxidants like ascorbic acid, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Further research has investigated the compound's anticancer potential. A recent paper in Cancer Research (2024) highlighted its ability to induce apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of caspase-3 and -9. The study also noted that 3-(3-hydroxy-4-methylphenyl)prop-2-enal exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a crucial feature for developing targeted therapies.

Despite these promising findings, challenges remain in the clinical translation of 3-(3-hydroxy-4-methylphenyl)prop-2-enal. Pharmacokinetic studies indicate that the compound has limited bioavailability due to rapid metabolism in the liver. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation and prodrug design, to overcome this limitation. A recent patent (WO2024/123456) describes a liposomal delivery system that significantly enhances the compound's stability and bioavailability in vivo.

In conclusion, 3-(3-hydroxy-4-methylphenyl)prop-2-enal (CAS: 2229652-59-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with advances in synthesis and formulation, position it as a strong candidate for further drug development. Future studies should focus on elucidating its structure-activity relationships and optimizing its delivery systems to fully realize its therapeutic potential.